REACTION_CXSMILES
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Cl.[NH2:2][NH2:3].CCN(C(C)C)C(C)C.[CH2:13]([O:15][C:16](=[O:28])/[C:17](=[CH:24]/OCC)/[C:18](=O)[C:19]([F:22])([F:21])[F:20])[CH3:14]>CCO>[F:20][C:19]([F:22])([F:21])[C:18]1[NH:3][N:2]=[CH:24][C:17]=1[C:16]([O:15][CH2:13][CH3:14])=[O:28] |f:0.1|
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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Cl.NN
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Name
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Quantity
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45.3 mL
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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32 g
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Type
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reactant
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Smiles
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C(C)OC(/C(/C(C(F)(F)F)=O)=C/OCC)=O
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Type
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CUSTOM
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Details
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stirred for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was added slowly at −20° C.
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Type
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STIRRING
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Details
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the resulting mixture was stirred at room temperature for 16 hours
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Duration
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16 h
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated under reduced pressure and residue
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Type
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CUSTOM
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Details
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was partitioned between EtOAc (200 mL) and water (50 mL)
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Type
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WASH
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Details
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The organic layer was washed with water (25 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Type
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CUSTOM
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Details
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The crude material was purified by silica gel column chromatography
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Type
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WASH
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Details
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eluting with Hexane:EtOAc 90:10
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Reaction Time |
10 min |
Name
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Type
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product
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Smiles
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FC(C1=C(C=NN1)C(=O)OCC)(F)F
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Name
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Type
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product
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Smiles
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Type | Value | Analysis |
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AMOUNT: MASS | 13 g | |
YIELD: PERCENTYIELD | 43% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |